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Compound of Interest

Compound Name: Dibromo(difluoro)silane

Cat. No.: B15485389 Get Quote

Technical Support Center:
Dibromo(difluoro)silane
This technical support center provides guidance on the stability and storage of

dibromo(difluoro)silane (SiBr₂F₂) for researchers, scientists, and drug development

professionals. The information is presented in a question-and-answer format to address

specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is dibromo(difluoro)silane and what are its basic properties?

Dibromo(difluoro)silane is a halosilane compound with the chemical formula SiBr₂F₂. It is a

reactive inorganic compound used in chemical synthesis. Due to its reactivity, specific handling

and storage procedures are required. Basic physical and chemical properties are summarized

in the table below.
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Property Value

Molecular Formula SiBr₂F₂

Molecular Weight 225.89 g/mol [1]

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Q2: What are the primary hazards associated with dibromo(difluoro)silane?

While specific toxicity data for dibromo(difluoro)silane is limited, it is expected to be corrosive

and toxic upon inhalation, ingestion, and skin contact, similar to other reactive halosanes. It is

likely to cause severe irritation and burns to the skin, eyes, and respiratory tract.[2][3] Upon

contact with moisture, it can release hydrobromic and hydrofluoric acids, which are highly

corrosive.

Q3: What are the recommended storage conditions for dibromo(difluoro)silane?

Dibromo(difluoro)silane should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.[4] The container must be kept tightly closed to prevent contact with

atmospheric moisture. Storage in a dedicated cabinet for reactive and corrosive materials is

recommended.

Q4: How stable is dibromo(difluoro)silane?

Dibromo(difluoro)silane is expected to be thermally unstable at elevated temperatures and

highly reactive with water and other protic solvents. While a specific decomposition

temperature is not readily available in the literature, similar halogenated silanes decompose to

form silicon halides, halogens, and silicon oxides. The presence of both bromine and fluorine

atoms may influence its decomposition pathway.
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Issue 1: The compound appears to have degraded or changed in appearance upon storage.

Possible Cause: Exposure to moisture or air. Halosilanes are highly susceptible to

hydrolysis.

Solution:

Ensure the container is always tightly sealed when not in use.

Handle the compound under an inert atmosphere (e.g., in a glovebox or using Schlenk line

techniques).

If contamination is suspected, purification by distillation under inert atmosphere might be

necessary, though specific protocols are not readily available.

Issue 2: A reaction involving dibromo(difluoro)silane is not proceeding as expected or is

giving low yields.

Possible Cause 1: The reagent may have degraded due to improper storage.

Solution: Use a fresh bottle of the reagent or attempt to purify the existing stock if possible.

Possible Cause 2: The reaction is sensitive to trace amounts of water.

Solution: Ensure all solvents and reagents are rigorously dried and the reaction is

performed under a strictly inert atmosphere.

Possible Cause 3: Incompatibility with other reagents or solvents.

Solution: Review the reactivity profile of similar halosanes. Avoid protic solvents, strong

oxidizing agents, and strong bases unless they are intended reactants.

Issue 3: Fuming is observed when handling the compound.

Possible Cause: Reaction with atmospheric moisture.

Solution: This is a clear indication of the compound's reactivity. Handle the compound in a

well-ventilated fume hood, preferably within a glovebox, and use appropriate personal
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protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

Experimental Protocols
General Handling Procedure for Air- and Moisture-Sensitive Halosilanes:

Given the lack of a specific protocol for dibromo(difluoro)silane, the following general

procedure for handling air- and moisture-sensitive halosilanes should be adapted.

Preparation:

All glassware must be oven-dried (≥120 °C) for several hours and cooled under a stream

of dry inert gas (e.g., argon or nitrogen) or in a desiccator before use.

Solvents and other liquid reagents should be freshly distilled from an appropriate drying

agent.

Inert Atmosphere:

Conduct all manipulations in a glovebox with a low-moisture and low-oxygen atmosphere

or by using standard Schlenk line techniques.

Transfer of Reagent:

If working on a Schlenk line, use a gas-tight syringe or a cannula to transfer the liquid

dibromo(difluoro)silane.

The container of dibromo(difluoro)silane should be equipped with a septum to allow for

transfer via syringe.

Before transfer, purge the syringe with an inert gas.

Reaction Setup:

The reaction vessel should be under a positive pressure of inert gas throughout the

experiment.
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Add the dibromo(difluoro)silane slowly to the reaction mixture, especially at the

beginning of a reaction, to control any exothermic processes.

Quenching and Work-up:

Quench reactive halosilanes carefully by slowly adding the reaction mixture to a cooled,

stirred quenching solution (e.g., a saturated aqueous solution of sodium bicarbonate for

acidic byproducts). This should be done in a fume hood.

Waste Disposal:

Dispose of any waste containing dibromo(difluoro)silane and its byproducts according to

institutional safety guidelines for reactive and corrosive materials.

Stability and Incompatibility
Factor Effect on Stability Incompatible Materials

Moisture/Water

Rapidly hydrolyzes to form

hydrobromic acid, hydrofluoric

acid, and silicon oxides.

Water, alcohols, and other

protic solvents.

Air
Reacts with atmospheric

moisture.

Heat

Thermally unstable;

decomposition products are

likely hazardous.

Avoid high temperatures.

Bases
Reacts vigorously with strong

bases.
Strong bases.

Oxidizing Agents
Can react with strong oxidizing

agents.
Strong oxidizing agents.[4]

Metals

May corrode some metals,

especially in the presence of

moisture.

Active metals.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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